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Compound of Interest

Compound Name: 2,3,5-Trimethylpyridine

Cat. No.: B1346980 Get Quote

The proper disposal of 2,3,5-Trimethylpyridine, a flammable and irritating chemical

compound, is a critical component of laboratory safety and environmental responsibility. For

researchers, scientists, and drug development professionals, adherence to established

protocols is not just a matter of compliance but a cornerstone of a safe and sustainable

research environment. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to ensure the safe handling and disposal

of this compound.

Immediate Safety and Handling
Before initiating any disposal procedure, it is imperative to be familiar with the hazards

associated with 2,3,5-Trimethylpyridine. It is classified as a flammable liquid and vapor,

causes skin and serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, all

waste containing this compound must be treated as hazardous.

Personal Protective Equipment (PPE): Appropriate PPE must be worn at all times when

handling 2,3,5-Trimethylpyridine. This includes:

Eye Protection: Safety glasses with side-shields or chemical splash goggles are mandatory

to protect from splashes.[3]

Hand Protection: Chemical-resistant gloves, such as butyl rubber or Viton®, are necessary

to prevent skin contact.[3] Nitrile gloves are not recommended for handling pyridine

compounds.
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Skin and Body Protection: A standard laboratory coat should be worn to protect clothing and

skin.[3]

Respiratory Protection: Work should be conducted in a well-ventilated area or a certified

chemical fume hood to avoid the inhalation of vapors.[3][4]

Spill Response: In the event of a spill, immediate action is required to contain and clean up the

material safely.

Small Spills: For small spills, use an inert, non-combustible absorbent material like

vermiculite, dry sand, or earth to contain the spill.[3][5] The absorbent material should then

be collected into a sealed, properly labeled container for disposal.[3][5]

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department immediately.[3]

Quantitative Data Summary
The following table summarizes the key hazard classifications for 2,3,5-Trimethylpyridine as

identified in its Safety Data Sheet (SDS).
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Hazard Classification Category Hazard Statement

Flammable Liquid Category 3
H226: Flammable liquid and

vapor[2][6]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[6]

[7]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[6]

Skin Irritation Category 2
H315: Causes skin irritation[1]

[2][6][7]

Eye Irritation Category 2A
H319: Causes serious eye

irritation[1][2][6][7]

Specific Target Organ Toxicity -

Single Exposure
Category 3

H335: May cause respiratory

irritation[1][2][6]

Hazardous to the Aquatic

Environment, Long-term

Hazard

Category 3
H412: Harmful to aquatic life

with long lasting effects[6]

Step-by-Step Disposal Protocol
The disposal of 2,3,5-Trimethylpyridine must comply with all local, state, and federal

regulations.[3] Under no circumstances should it be poured down the drain or disposed of in

regular trash.[8] The primary recommended method for the disposal of waste pyridine is

incineration by a licensed hazardous waste disposal facility.[9]

1. Waste Identification and Segregation:

All waste containing 2,3,5-Trimethylpyridine, including the pure solvent, solutions, and

contaminated materials (e.g., pipette tips, absorbent pads), must be classified as hazardous

waste.[3]

Do not mix 2,3,5-Trimethylpyridine waste with other incompatible waste streams. It should

be kept separate from strong oxidizing agents and acids.[3][4]
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2. Waste Collection and Containerization:

Collect 2,3,5-Trimethylpyridine waste in a designated, chemically compatible, and properly

sealed hazardous waste container.[3][4] Containers should be made of materials like glass

or high-density polyethylene.[8]

The container must be in good condition, free from damage or leaks, and have a secure,

leak-proof closure.[10]

Do not fill the container beyond 90% capacity to allow for vapor expansion.

3. Labeling:

Clearly label the hazardous waste container with the words "Hazardous Waste," the full

chemical name "2,3,5-Trimethylpyridine," and a clear indication of the associated hazards

(e.g., Flammable, Toxic, Irritant).[3][11]

The label should also include the accumulation start date.[11]

4. Storage:

Store the waste container in a designated, well-ventilated, and secure satellite accumulation

area.[3][12]

The storage area should be away from sources of ignition, such as heat, sparks, and open

flames.[4][5]

Ensure secondary containment is used to prevent spills from spreading.[10][12]

5. Disposal Request and Pickup:

Once the container is full or has reached the maximum accumulation time allowed by your

institution (often six months), submit a hazardous waste pickup request to your institution's

EHS department.[10][12]

Do not transport hazardous waste yourself. Trained EHS professionals should handle the

removal of the waste.[13]
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Caption: Workflow for the safe disposal of 2,3,5-Trimethylpyridine waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 2,3,5-Trimethylpyridine, thereby protecting themselves, their colleagues, and the

environment. Always consult your institution's specific chemical hygiene plan and EHS

guidelines for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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